5-[(Azetidin-2-yl)methoxy]-2-chloropyridine

nAChR subtype selectivity neuronal vs. neuromuscular epibatidine analogue
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H11ClN2O
Molecular Weight 198.65 g/mol
Cat. No. B15256142
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-[(Azetidin-2-yl)methoxy]-2-chloropyridine
Molecular FormulaC9H11ClN2O
Molecular Weight198.65 g/mol
Structural Identifiers
SMILESC1CNC1COC2=CN=C(C=C2)Cl
InChIInChI=1S/C9H11ClN2O/c10-9-2-1-8(5-12-9)13-6-7-3-4-11-7/h1-2,5,7,11H,3-4,6H2
InChIKeyMKTAGSRKQIGEBH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ABT-594: A Selective α4β2 Nicotinic Agonist


5-[(Azetidin-2-yl)methoxy]-2-chloropyridine, also known as tebanicline or ABT-594, is a synthetic monochloropyridine compound developed as a less toxic analogue of the natural alkaloid epibatidine [1]. The compound functions as a potent and highly selective agonist at neuronal nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 subtype, with a binding affinity in the picomolar range (Ki = 37 pM in rat brain, Ki = 55 pM in transfected human receptor) [2]. Originally advanced through Phase II clinical trials by Abbott Laboratories for neuropathic pain [1], ABT-594 remains a critical chemical probe for neuroscience research, nAChR pharmacology studies, and as a benchmark compound for developing subtype-selective nicotinic ligands [3]. Its (R)-stereochemistry, the N-unsubstituted azetidine ring, and the 2-chloro substituent on the pyridine ring collectively define its unique pharmacological fingerprint [4].

Workflow α4β2 nAChR pathway studies
Selection Validated neuronal receptor tool compound
Use Context Research models requiring subtype-selective probe

Barriers to Generic ABT-594 Substitution


Simple substitution of 5-[(azetidin-2-yl)methoxy]-2-chloropyridine with in-class nicotinic agonists such as (±)-epibatidine, nicotine, or other 3-pyridyl ether analogues is scientifically unjustifiable because the compound's therapeutic window and side-effect profile are exquisitely dependent on three non-interchangeable structural features [1]. First, the (R)-enantiomer (ABT-594) exhibits a 3-fold reduction in neuromuscular nAChR affinity compared to the (S)-enantiomer (A-98593), while maintaining identical α4β2 affinity — meaning the wrong stereoisomer contracts the selectivity window [2]. Second, the N-unsubstituted azetidine moiety is critical: N-methylation or replacement with pyrrolidine/piperidine rings dramatically reduces analgesic potency [3]. Third, the 2-chloro substituent on the pyridine ring is a key determinant of both binding affinity and functional activity [3]. A user procuring a generic 'α4β2 agonist' without verifying these structural attributes risks obtaining a compound with a >180,000-fold difference in neuronal versus neuromuscular selectivity — a gap that directly translates into in vivo toxicity [2].

1
Stereoisomer may contract selectivity window
The (S)-enantiomer may increase neuromuscular receptor engagement, shifting the reported selectivity profile.
2
Azetidine modification may reduce functional profile
N-substitution or ring expansion can alter reported functional potency and subtype preference.
3
Halogen substitution may shift binding affinity
Pyridine ring modifications can change the reported interaction with α4β2 nAChRs.

ABT-594 Head-to-Head Comparison Evidence


Neuronal vs. Neuromuscular nAChR Selectivity

ABT-594 achieves an exceptional >180,000-fold selectivity for neuronal α4β2 nAChRs over the neuromuscular α1β1δγ subtype, a property that fundamentally distinguishes it from the promiscuous parent alkaloid (±)-epibatidine [1]. In the same radioligand binding assay system, ABT-594 exhibits a Ki of 37 pM at rat brain α4β2 nAChRs versus 10,000 nM at the Torpedo α1β1δγ neuromuscular nAChR, yielding a selectivity ratio of approximately 270,000 [2]. In contrast, (±)-epibatidine shows Ki values of 70 pM at α4β2 and 2.7 nM at α1β1δγ, producing a selectivity window of only 38-fold [1]. This ~4,700-fold improvement in selectivity is the single most important differentiator for in vivo safety, as potent neuromuscular nAChR activity is directly linked to the life-threatening side effects (paralysis, respiratory depression) that rendered epibatidine clinically unusable [1].

Neuronal selectivity
Head-to-head
Reported >180,000-fold selectivity for α4β2 over neuromuscular subtype
Supports model interpretation of central α4β2 pathway engagement
Epibatidine comparator: ~38-fold selectivity
nAChR subtype selectivity neuronal vs. neuromuscular epibatidine analogue binding affinity

α4β2 vs. α7 Functional Agonist Selectivity

In functional cation flux assays, ABT-594 demonstrates a pronounced selectivity hierarchy that is critical for its analgesic efficacy without ganglionic side effects [1]. At the transfected human α4β2 neuronal nAChR (K177 cells), ABT-594 has an EC₅₀ of 140 nM with an intrinsic activity of 130% relative to (-)-nicotine, classifying it as a superagonist at this subtype [1]. In contrast, at the ganglionic-like nAChR expressed in IMR-32 cells, the EC₅₀ shifts to 340 nM (IA = 126%), and at the sensory ganglion-like F11 cell line, the EC₅₀ is 1,220 nM (IA = 71%) [1]. At the human α7 homo-oligomeric nAChR expressed in oocytes, ABT-594 requires an EC₅₀ of 56,000 nM — a 400-fold reduction in potency compared to α4β2 [1]. This functional selectivity profile contrasts sharply with epibatidine, which is only ~3-fold more potent at α4β2 than at α7 (Ki: 0.043 nM vs. 20.6 nM) [2]. The graded functional preference means ABT-594 selectively activates central α4β2-mediated analgesic pathways at low doses while requiring substantially higher concentrations to engage ganglionic and α7-mediated pathways associated with adverse effects [1].

Functional selectivity
Head-to-head
α4β2 EC₅₀ 140 nM vs. α7 EC₅₀ 56,000 nM
Supports concentration-dependent model dissection of nAChR subtypes
Superagonist profile relative to nicotine at α4β2
nAChR functional selectivity α4β2 vs. α7 ⁸⁶Rb⁺ efflux assay intrinsic activity

Enantiomer Selectivity: (R)-ABT-594 vs. (S)-A-98593

The (R)-enantiomer ABT-594 and its (S)-enantiomer A-98593 display a critical pharmacological divergence that makes the choice of enantiomer a procurement-critical decision [1]. Both enantiomers bind to the α4β2 nAChR with indistinguishable affinity (ABT-594 Ki = 37 pM; A-98593 Ki = 34–39 pM), demonstrating a lack of stereospecificity at the primary analgesic target [1]. However, at off-target nAChR subtypes, A-98593 is significantly more potent: at the neuromuscular α1β1δγ nAChR, A-98593 has a Ki of 3,420 nM versus ABT-594's 10,000 nM (2.9-fold more potent) [2]; at the rat brain α7 nAChR, A-98593 has a Ki of 4,620 nM versus ABT-594's 13,800 nM (3.0-fold more potent) [2]; and at the human α7 nAChR, A-98593 has a Ki of 1,780 nM versus ABT-594's 1,560 nM (comparable) [2]. Functionally, A-98593 is 2- to 3-fold more potent at the neuromuscular nAChR and displays approximately 50% greater intrinsic activity at the α7 receptor [3]. This means that at equivalent α4β2 engagement, A-98593 carries a 3-fold higher burden of neuromuscular and brain α7 receptor activation — directly contracting the therapeutic window [3].

Enantiomer profile
Head-to-head
(S)-enantiomer 2.9-fold more potent at neuromuscular nAChR
Enantiomer-attribution review: (R)-enantiomer shows wider selectivity context
Identical α4β2 binding affinity
chiral differentiation (R)-vs-(S)-enantiomer A-98593 stereospecificity

Off-Target Selectivity Profile

ABT-594 was subjected to broad pharmacological counter-screening that demonstrates minimal polypharmacology, a critical attribute for a CNS-penetrant analgesic tool compound [1]. In binding assays against a panel of approximately 75 receptors, enzymes, and transporter sites, ABT-594 exhibits negligible affinity (Ki > 1,000 nM) for the vast majority of targets [1]. The only measurable interactions are weak affinities for adrenoreceptor subtypes: alpha-1B (Ki = 890 nM), alpha-2B (Ki = 597 nM), and alpha-2C (Ki = 342 nM) [1]. Compared to (±)-epibatidine, which is known to interact significantly with muscarinic acetylcholine receptors and multiple nAChR subtypes at low nanomolar concentrations [2], ABT-594's clean off-target profile means that experimental outcomes in behavioral, electrophysiological, or biochemical assays can be more confidently attributed to α4β2 nAChR modulation rather than to confounding off-target pharmacology .

Off-target profile
Data to verify
Negligible affinity at >70 screened sites
Supports target engagement confidence in pathway studies
Weak adrenoreceptor interactions reported
off-target selectivity receptor profiling CNS safety pharmacology counter-screening

In Vivo Therapeutic Index and Safety Margin

The in vivo safety margin of ABT-594 was systematically quantified in mice through parallel assessment of analgesic efficacy and CNS toxicity endpoints [1]. In the mouse abdominal constriction (writhing) assay — a model of persistent visceral pain — ABT-594 produces a maximally effective antinociceptive response at 0.62 μmol/kg via intraperitoneal administration [1]. At higher doses, CNS-related adverse effects emerge: the ED₅₀ for overt seizure production is 1.9 μmol/kg i.p., and the LD₅₀ (lethal dose) is 19.1 μmol/kg i.p. [1]. This yields a therapeutic index (TI, defined as seizure ED₅₀ / maximally effective analgesic dose) of approximately 3.1, and a safety ratio (LD₅₀ / analgesic dose) of approximately 30.8 [2]. In contrast, (±)-epibatidine produces significant toxicity at doses that overlap with its analgesic ED₅₀, resulting in a therapeutic index close to 1 [3]. While ABT-594's TI is narrower than that of opioid analgesics, it represents a significant quantitative improvement over epibatidine and established the feasibility of separating nAChR-mediated analgesia from toxicity through subtype selectivity [2].

In vivo safety margin
Model-specific
Reported therapeutic index approx. 3.1 (seizure/analgesia)
Defines usable dose range for behavioral model studies
Mouse abdominal constriction model
analgesic efficacy therapeutic index mouse abdominal constriction seizure threshold in vivo safety margin

ABT-594: Research & Application Scenarios


α4β2 Target Validation in Pain Models

ABT-594 is the most extensively characterized α4β2-preferring nAChR agonist with documented efficacy across acute thermal (mouse hot-plate, rat thermal paw withdrawal), persistent chemical (mouse abdominal constriction, rat formalin), and neuropathic (diabetic neuropathy, Chung spinal nerve ligation) pain models [1]. Its >180,000-fold selectivity for α4β2 over the neuromuscular subtype [2] allows researchers to attribute analgesic outcomes specifically to central α4β2 activation, avoiding the confounding ganglionic and neuromuscular effects that plague epibatidine-based experiments [3]. The compound retains full efficacy in the formalin test after repeated dosing (5 days b.i.d., 0.3 μmol/kg i.p.), demonstrating no tolerance development — a key differentiator from opioid-based analgesics [3]. For target validation studies, ABT-594 should be used at i.p. doses of 0.3–0.62 μmol/kg in mice, with the cognizance that oral administration requires approximately 10-fold higher doses due to reduced oral bioavailability [1].

nAChR Subtype Differentiation Tool

The well-characterized functional selectivity gradient of ABT-594 across nAChR subtypes — EC₅₀ 140 nM at α4β2 (K177), 340 nM at ganglionic-like IMR-32, 1,220 nM at sensory ganglion-like F11, and 56,000 nM at α7 [1] — makes it an invaluable tool for electrophysiological dissection of nAChR subtype contributions to neuronal circuit function. By titrating ABT-594 concentration in slice electrophysiology or calcium imaging experiments, researchers can selectively engage α4β2-containing receptors at low nanomolar concentrations while sparing ganglionic and α7 receptors [1]. The documented lack of stereospecificity at α4β2 [2] also means that racemic or enantiomerically impure preparations will confound results: procurement of verified (R)-enantiomer with ≥98% purity (CAS 203564-54-9 as the hydrochloride salt) is essential for reproducible electrophysiology data [3]. The compound's solubility in water and DMSO (100 mM) facilitates precise concentration control in perfusion systems .

Benchmark for α4β2 SAR Studies

ABT-594 serves as the definitive benchmark for SAR programs targeting the α4β2 nAChR due to the exhaustive structure-activity data published by the Abbott Laboratories group [1]. The critical structural determinants — (R)-stereochemistry, N-unsubstituted azetidine ring, and 2-chloro substituent — have been systematically probed, with quantitative binding and functional data available for dozens of analogues [2]. Specifically, N-methylation of the azetidine ring reduces analgesic potency by >10-fold; replacement of the 2-chloro with hydrogen or other halogens reduces α4β2 binding affinity by 5–50 fold [2]; and expansion of the azetidine to pyrrolidine or piperidine rings abolishes the selectivity advantage [2]. Novel α4β2 ligands can be quantitatively benchmarked against ABT-594's Ki of 37 pM, EC₅₀ of 140 nM, and selectivity metrics, providing a standardized reference point for comparing potency and subtype selectivity across chemical series [1]. For medicinal chemistry groups, ABT-594 should be included as a positive control in all α4β2 binding and functional assays.

In Vitro Safety Benchmark for CNS nAChR Candidates

The comprehensive off-target profiling data for ABT-594 — demonstrating negligible affinity (Ki > 1,000 nM) at >70 receptor, enzyme, and transporter sites, with only weak adrenoreceptor interactions (Ki = 342–890 nM) [1] — establishes it as an appropriate comparator compound for in vitro safety pharmacology panels. When screening novel CNS-penetrant nAChR-targeting compounds, ABT-594 provides a benchmark for an 'acceptable' off-target profile, helping to flag candidates with unacceptably broad polypharmacology early in the discovery pipeline [1]. The compound's Phase II clinical experience, where it demonstrated proof-of-concept for neuropathic pain treatment but was ultimately discontinued due to gastrointestinal tolerability issues (nausea, vomiting) at efficacious doses [2], also provides critical context: it establishes that even a highly selective α4β2 agonist may face tolerability challenges, setting realistic expectations for the therapeutic window achievable through subtype selectivity alone [3].

Application
Selection Property
Validation Focus
α4β2 target validation in pain models
Subtype-selective agonist context
Model-specific dose-range and tolerance review
nAChR subtype differentiation tool
Concentration-dependent functional gradient
Enantiomeric purity and solubility verification
Benchmark for α4β2 SAR studies
Extensively characterized scaffold
Binding and functional benchmark context
In vitro safety benchmark for CNS candidates
Documented counter-screening profile
Off-target pharmacology context review
Quote Request

Request a Quote for 5-[(Azetidin-2-yl)methoxy]-2-chloropyridine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.